Cas no 2172020-75-4 (3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2172020-75-4
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6449203
• PubChem ID: 165520437
• Update Time: 2025-06-07

3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• 2172020-75-4
• 3-[3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• EN300-1451541

• Inchi： 1S/C13H21N3O3/c1-12(2)5-7-13(14,8-6-12)11-15-9(19-16-11)3-4-10(17)18/h3-8,14H2,1-2H3,(H,17,18)
• InChI Key： QUDHWFCPYYKVDR-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2(CCC(C)(C)CC2)N)=N1

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid

Introduction to 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172020-75-4)

3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid, identified by its CAS number 2172020-75-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule exhibits a unique structural framework that combines a 1,2,4-oxadiazole core with a 3-(1-amino-4,4-dimethylcyclohexyl)propanoic acid side chain. Such structural motifs are often explored for their potential biological activity and mechanistic insights into drug-like properties.

The 1,2,4-oxadiazole scaffold is a heterocyclic compound known for its broad spectrum of biological activities. It has been widely investigated for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid suggests that the compound may interact with biological targets in a manner similar to other oxadiazole-containing molecules.

The side chain featuring 3-(1-amino-4,4-dimethylcyclohexyl)propanoic acid adds another layer of complexity to the molecule. The amino group and the bulky cyclohexyl substituents can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. This structural feature is particularly noteworthy in the context of drug design, as it can modulate pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies indicate that the 1-amino-4,4-dimethylcyclohexyl group may serve as a key interaction point with target proteins, potentially leading to allosteric modulation or competitive inhibition. This insight is crucial for designing derivatives with enhanced efficacy and reduced side effects.

The synthesis of 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid presents an interesting challenge due to the complexity of its framework. Multi-step organic synthesis strategies are typically employed to construct the oxadiazole ring and introduce the side chain. Techniques such as cyclization reactions and nucleophilic substitution are commonly used in these processes. The use of chiral auxiliaries or asymmetric catalysis may be necessary to achieve enantiopure forms of the compound, which are often required for biological evaluation.

In vitro studies have begun to explore the potential bioactivity of 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid. Preliminary results suggest that the compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. These findings are supported by molecular docking simulations that predict favorable interactions between the molecule and known drug targets such as kinases and transcription factors.

The pharmacokinetic profile of this compound is another area of active investigation. The presence of polar functional groups and bulky substituents suggests that it may exhibit moderate oral bioavailability and reasonable tissue distribution. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's metabolic fate.

The development of novel therapeutic agents relies heavily on understanding structure-function relationships at a molecular level. The case of 3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid exemplifies how interdisciplinary approaches combining synthetic chemistry, computational biology, and pharmacology can accelerate drug discovery efforts. By leveraging cutting-edge technologies and methodologies, researchers can rapidly screen large libraries of compounds for potential therapeutic applications.

The future direction of research on this compound may include exploring its role in modulating immune responses or acting as a lead compound for developing novel immunotherapies. The versatility of its structural framework allows for further derivatization to optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,3-3-(1-amino-4,4-dimethylcyclohexyl)-1,2,4 oxadiazol -5 - ylpropanoic acid (CAS No 2172020 75 4) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features combined with preliminary bioactivity suggest that it may contribute to advancements in drug discovery particularly in areas such as antimicrobial therapy antiinflammatory treatments and immunomodulation As our understanding of molecular interactions continues to grow so too will our ability to design effective therapeutic agents like this one